Cas no 8047-99-2 (N-Ethyl-3-methylbenzenesulfonamide)

• Product Name: N-Ethyl-3-methylbenzenesulfonamide
• CAS No: 8047-99-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD11618308
• CID: 48092
• Update Time: 2025-06-07

N-Ethyl-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-methylbenzenesulfonamide
• N-E-PTSA
• N-ethyl-p-toluenesulfonamide
• santicizer 8
• toluene ethylsulfonamide
• N-Ethyl p-Toluene Sulfonamide
• N-ethyl-p-toluenesulphonamide
• N-ethyl-4-methyl-benzenesulfonamide
• N-Ethyl-2-methylbenzenesulfonamide
• N-ethyl-2-methylbenzenesulfonamide and N-ethyl-4-methylbenzenesulfonamide
• N-E-O
• N-ETHYL O
• N-Ethyl-o
• N-Ethyl-OPTSA
• P-TOLUENE SULFONAMIDE
• PTSA
• 4-methylbenzenesulfonamide
• N-Ethyl-2
• N-Ethyl-o/p-Toluenesulfonamide
• N-Ethyl-2/4-methylbenzenesulfonamide
• N-Ethyl-o/p-toluenes
• NETSA
• N-Ethyl-o/p-toluenesulfonamide(N-E-O/PTSA)

• MDL： MFCD11618308
• Inchi： 1S/C9H13NO2S/c1-3-10-13(11,12)9-7-5-4-6-8(9)2/h4-7,10H,3H2,1-2H3
• InChI Key： NATWUQFQFMZVMT-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C)S(=O)(=O)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.188[at 20℃]
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: <0.01 g/100 mL at 18 ºC
• Vapor Pressure: No data available
• Solubility: <0.01 G/100 ML AT 18 ºC

N-Ethyl-3-methylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides